Cas no 1593394-62-7 (N-(2-{(thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide)

• Product Name: N-(2-{(thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide
• CAS No: 1593394-62-7
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 5190900
• PubChem ID: 75525541
• Update Time: 2025-10-28

N-(2-{(thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[2-[(3-thienylmethyl)amino]ethyl]-
• N-(2-{(thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide

• Inchi： 1S/C11H16N2OS/c14-11(10-1-2-10)13-5-4-12-7-9-3-6-15-8-9/h3,6,8,10,12H,1-2,4-5,7H2,(H,13,14)
• InChI Key： ADEINIAJEIITTA-UHFFFAOYSA-N
• SMILES： C1(C(NCCNCC2C=CSC=2)=O)CC1

Additional information on N-(2-{(thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide

N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide: A Comprehensive Overview

N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide (CAS No. 1593394-62-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanecarboxamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide features a cyclopropane ring linked to an amide group, with a thiophene moiety attached via a methylamine linker. The thiophene ring is an important heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its ability to modulate various biological targets. The combination of the cyclopropane and thiophene moieties in this compound provides a unique scaffold that can be optimized for specific therapeutic applications.

Recent studies have explored the pharmacological properties of N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it has been demonstrated to reduce the expression of COX-2, an enzyme involved in the synthesis of prostaglandins, which are potent inflammatory mediators.

Another promising application of N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide is in the treatment of neurological disorders. Preclinical studies have indicated that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate ion channels and receptors involved in pain signaling and inflammation. For instance, it has been shown to interact with transient receptor potential (TRP) channels, which are known to play a crucial role in pain perception and inflammatory responses.

In addition to its pharmacological properties, the synthetic accessibility of N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide is another factor that makes it an attractive candidate for drug development. The synthesis of this compound can be achieved through a series of well-established chemical reactions, including amide coupling and reductive amination. This ease of synthesis allows for efficient scale-up and optimization for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide in various therapeutic settings. Early results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical investigation and potential approval as a new therapeutic agent.

In conclusion, N-(2-{(Thiophen-3-yl)methylamino}ethyl)cyclopropanecarboxamide (CAS No. 1593394-62-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure, combined with its favorable pharmacological properties and synthetic accessibility, positions it as a valuable candidate for further research and development in the field of medicinal chemistry.